Ethyl 2-(3,5-dichloro-4-methoxyphenyl)-5-hydroxy-1-benzofuran-3-carboxylate

• Molecular Formula: C18H14Cl2O5
• Molecular Weight: 381.2 g/mol
• IUPAC Name: ethyl 2-(3,5-dichloro-4-methoxyphenyl)-5-hydroxy-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C18H14Cl2O5/c1-3-24-18(22)15-11-8-10(21)4-5-14(11)25-16(15)9-6-12(19)17(23-2)13(20)7-9/h4-8,21H,3H2,1-2H3
• InChI Key: LWPYXEOKDVGXAR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C1C=C(C=C2)O)C3=CC(=C(C(=C3)Cl)OC)Cl

Description

Ethyl 2-(3,5-dichloro-4-methoxyphenyl)-5-hydroxy-1-benzofuran-3-carboxylate is a complex organic compound with a unique structure that combines a benzofuran ring with various functional groups

Preparation Methods

The synthesis of Ethyl 2-(3,5-dichloro-4-methoxyphenyl)-5-hydroxy-1-benzofuran-3-carboxylate involves multiple steps and specific reaction conditions. The synthetic route typically starts with the preparation of key intermediates such as 3,5-dichloro-4-methoxyphenylboronic acid . The process may involve catalytic hydrogenation, Bamberger rearrangement, and greener addition reactions in a continuous flow reactor . Industrial production methods focus on optimizing yield, purity, and environmental impact.

Chemical Reactions Analysis

Ethyl 2-(3,5-dichloro-4-methoxyphenyl)-5-hydroxy-1-benzofuran-3-carboxylate undergoes various chemical reactions, including:

Oxidation: This reaction can introduce additional oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: Common reagents for substitution reactions include halogens and nucleophiles, leading to the formation of new compounds with different functional groups.

Scientific Research Applications

This compound has a wide range of scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Medicine: Research is ongoing to explore its potential therapeutic effects and mechanisms of action.

Industry: It may be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of Ethyl 2-(3,5-dichloro-4-methoxyphenyl)-5-hydroxy-1-benzofuran-3-carboxylate involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to certain proteins or enzymes, modulating their activity and leading to various biological effects .

Comparison with Similar Compounds

Ethyl 2-(3,5-dichloro-4-methoxyphenyl)-5-hydroxy-1-benzofuran-3-carboxylate can be compared with other similar compounds, such as:

3,5-Dichloro-4-methoxyphenylboronic acid: Shares similar functional groups but differs in its overall structure and applications.

4-Methoxybenzylamine: Contains a methoxy group and an amine group, but has different reactivity and uses.

This compound’s uniqueness lies in its combination of functional groups and the benzofuran ring, which provides distinct chemical and biological properties.